Cas no 1079652-68-8 (7-Chloro-3-(chloromethyl)isoquinoline)

• Product Name: 7-Chloro-3-(chloromethyl)isoquinoline
• CAS No: 1079652-68-8
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• CID: 4822215
• PubChem ID: 57431957
• Update Time: 2026-02-27

7-Chloro-3-(chloromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(chloromethyl)isoquinoline
• BS-53254
• E84964
• 1079652-68-8
• DB-429062
• DWZTUNJPLVGHJO-UHFFFAOYSA-N
• SCHEMBL3637489
• 7-Chloro-3-(chloromethyl)isoquinoline

• Inchi： 1S/C10H7Cl2N/c11-5-10-4-7-1-2-9(12)3-8(7)6-13-10/h1-4,6H,5H2
• InChI Key： DWZTUNJPLVGHJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC(CCl)=NC=C2C=1

Computed Properties

• Exact Mass: 210.9955546g/mol
• Monoisotopic Mass: 210.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-Chloro-3-(chloromethyl)isoquinoline

Comprehensive Analysis of 7-Chloro-3-(chloromethyl)isoquinoline (CAS No. 1079652-68-8): Properties, Applications, and Industry Trends

7-Chloro-3-(chloromethyl)isoquinoline (CAS No. 1079652-68-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a chlorinated isoquinoline derivative, it serves as a critical building block for synthesizing bioactive molecules. The presence of both chloro and chloromethyl functional groups enhances its reactivity, making it valuable for cross-coupling reactions and drug intermediate preparation.

Recent studies highlight the growing demand for isoquinoline-based compounds in small-molecule drug discovery, particularly for targeting protein-protein interactions. Researchers are exploring 7-Chloro-3-(chloromethyl)isoquinoline as a precursor for kinase inhibitors and antimicrobial agents, aligning with the industry's focus on antibiotic resistance solutions. Its molecular weight (212.08 g/mol) and lipophilicity (LogP ~2.3) make it suitable for blood-brain barrier penetration studies.

The compound's synthetic versatility is evidenced by its use in palladium-catalyzed reactions, where the chloromethyl group enables selective functionalization. This property addresses the pharmaceutical industry's need for late-stage diversification strategies. Analytical data shows 7-Chloro-3-(chloromethyl)isoquinoline exhibits excellent stability under ambient storage conditions, with HPLC purity typically exceeding 98%.

Environmental considerations have driven innovation in green chemistry applications for this compound. Recent patents disclose solvent-free methods for its scale-up production, reducing waste generation. The European Chemicals Agency (ECHA) has classified similar chloromethyl-substituted compounds as requiring proper handling protocols, emphasizing the importance of industrial safety standards during manufacturing.

Market analysis reveals increasing supplier listings for CAS No. 1079652-68-8, particularly from custom synthesis providers in Asia and North America. The compound's price volatility reflects supply chain dynamics for halogenated intermediates. Quality specifications typically require NMR (1H/13C) and mass spectrometry confirmation, with residual solvent levels controlled per ICH guidelines.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the isoquinoline core's photophysical properties. This aligns with the bioimaging technology boom, where researchers search for small-molecule fluorophores with improved quantum yields. The compound's structure-activity relationships are being mapped through computational QSAR modeling approaches.

Regulatory landscapes are evolving for halogenated pharmaceuticals, with particular scrutiny on process-related impurities. Manufacturers of 7-Chloro-3-(chloromethyl)isoquinoline must document genotoxic risk assessment data per EMA requirements. This has spurred development of improved crystallization techniques to control polymorphic forms and ensure batch-to-batch consistency.

The compound's patent landscape shows activity in anticancer drug formulations, with specific claims covering its use in combination therapies. Analytical method development focuses on HPLC-UV and LC-MS techniques for impurity profiling, addressing the industry's need for quality-by-design approaches. Thermal analysis (DSC/TGA) confirms its melting point range of 89-92°C with good thermal stability below 150°C.

Recent publications describe novel microwave-assisted synthesis routes that improve atom economy while reducing reaction times. These advancements respond to the chemical industry's push toward sustainable manufacturing practices. The compound's crystal structure has been resolved via X-ray diffraction, revealing important molecular packing characteristics that influence formulation development.

Supply chain professionals note increasing just-in-time inventory demand for 7-Chloro-3-(chloromethyl)isoquinoline, driven by contract research organizations engaged in fragment-based drug discovery. Storage recommendations typically specify desiccated conditions at 2-8°C to maintain long-term stability, with special consideration for its moisture sensitivity.